Cas no 2138105-91-4 (3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138105-91-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5965161
• PubChem ID: 165608513
• Update Time: 2025-10-24

3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138105-91-4
• EN300-1157031
• 3-(ethoxymethyl)-4,4-dimethylcyclohexan-1-one
• 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C11H20O2/c1-4-13-8-9-7-10(12)5-6-11(9,2)3/h9H,4-8H2,1-3H3
• InChI Key： QSTPAYLHXQHTMV-UHFFFAOYSA-N
• SMILES： O(CC)CC1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one

Recent Advances in the Study of 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one (CAS: 2138105-91-4): A Comprehensive Research Brief

3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one (CAS: 2138105-91-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This cyclic ketone derivative, characterized by its unique ethoxymethyl and dimethyl substitutions, has demonstrated promising potential in various applications, including drug discovery, agrochemical development, and material science. The compound's structural features contribute to its diverse reactivity and biological activity, making it a valuable scaffold for further chemical modifications and pharmacological investigations.

Recent studies have focused on the synthetic routes and optimization of 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one production. A 2023 publication in the Journal of Organic Chemistry detailed an improved catalytic method for its synthesis, achieving higher yields (82-89%) and excellent enantioselectivity (>98% ee) using a novel chiral palladium complex. This advancement addresses previous challenges in the stereoselective preparation of this compound, which is crucial for its potential pharmaceutical applications where chirality often determines biological activity and safety profiles.

In pharmacological research, preliminary in vitro studies have revealed interesting biological activities associated with 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one derivatives. A recent screening program conducted by a multinational pharmaceutical company identified several analogs showing moderate inhibitory activity against inflammatory cytokines (IL-6 and TNF-α) with IC50 values ranging from 12-35 μM. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest potential applications in developing new anti-inflammatory agents, though further structure-activity relationship studies are needed to optimize potency and selectivity.

The compound's physicochemical properties have also been extensively characterized in recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) employed density functional theory (DFT) calculations to predict its conformational preferences and electronic properties. These theoretical studies align well with experimental NMR data, providing a solid foundation for understanding its reactivity and interactions with biological targets. The calculated logP value of 2.3 ± 0.2 suggests favorable membrane permeability, an important characteristic for drug-like molecules.

Emerging applications of 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one in materials science have been reported in Advanced Materials (2024). Researchers have utilized this compound as a building block for novel liquid crystal materials, demonstrating excellent mesomorphic properties and thermal stability. The ethoxymethyl group appears to play a crucial role in determining the phase behavior of these materials, offering tunability for specific technological applications in display devices and optical sensors.

Despite these promising developments, challenges remain in the full exploitation of 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one's potential. Current research gaps include the need for more comprehensive toxicological profiling and the development of scalable synthetic processes for industrial applications. Several research groups have indicated plans for further investigations into these areas, with particular focus on the compound's metabolism and potential drug-drug interactions when used as a pharmaceutical intermediate.

In conclusion, 3-(Ethoxymethyl)-4,4-dimethylcyclohexan-1-one (CAS: 2138105-91-4) represents a versatile chemical entity with growing importance across multiple scientific disciplines. The recent advancements in its synthesis, biological evaluation, and material applications highlight its potential as a valuable tool in chemical biology and drug discovery. Future research directions likely will focus on expanding its utility through structural modifications and exploring its mechanism of action in biological systems, potentially leading to novel therapeutic agents or functional materials with tailored properties.